Cas no 1271024-76-0 (tert-butyl N-[(3S,6R)-6-methyl-3-piperidyl]carbamate)

• Product Name: tert-butyl N-[(3S,6R)-6-methyl-3-piperidyl]carbamate
• CAS No: 1271024-76-0
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD24617775
• CID: 4566235
• PubChem ID: 40152126
• Update Time: 2025-07-17

tert-butyl N-[(3S,6R)-6-methyl-3-piperidyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[(3S,6R)-6-methylpiperidin-3-yl]carbamate
• (3S,6R)-3-(Boc-amino)-6-methylpiperidin
• t-Butyl N-[(3S,6R)-6-methylpiperidin-3-yl]carbamate
• tert-butyl N-[(3S,6R)-6-methyl-3-piperidyl]carbamate
• 1271024-76-0
• tert-ButylN-[(3S,6R)-6-methylpiperidin-3-yl]carbamate
• MFCD24617775
• CS-0047988
• P18559
• AC-33801
• DB-094291
• BS-43000
• (3S,6R)-3-(Boc-amino)-6-methylpiperidine

• MDL： MFCD24617775
• Inchi： 1S/C11H22N2O2/c1-8-5-6-9(7-12-8)13-10(14)15-11(2,3)4/h8-9,12H,5-7H2,1-4H3,(H,13,14)/t8-,9+/m1/s1
• InChI Key： NNMBHCRWGGSRBE-BDAKNGLRSA-N
• SMILES： O(C(N[C@@H]1CN[C@H](C)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 214.168127949 g/mol
• Monoisotopic Mass: 214.168127949 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.4
• Molecular Weight: 214.30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[(3S,6R)-6-methyl-3-piperidyl]carbamate

Recent Advances in the Study of tert-butyl N-[(3S,6R)-6-methyl-3-piperidyl]carbamate (CAS: 1271024-76-0)

The compound tert-butyl N-[(3S,6R)-6-methyl-3-piperidyl]carbamate (CAS: 1271024-76-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral piperidine derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological pathways. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its stereochemical properties to enhance selectivity and efficacy.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the asymmetric synthesis of sigma-1 receptor modulators, which are being investigated for their neuroprotective effects in neurodegenerative diseases. The researchers highlighted the compound's role in improving the enantiomeric purity of the final products, a critical factor in reducing off-target effects. The study also reported a scalable synthetic route for 1271024-76-0, achieving a 78% yield with >99% enantiomeric excess (ee) under optimized conditions.

In the context of cancer therapeutics, a recent patent application (WO2023056421) disclosed the use of tert-butyl N-[(3S,6R)-6-methyl-3-piperidyl]carbamate as a key intermediate in the development of novel PI3K inhibitors. The structural rigidity imparted by the 6-methyl group was found to enhance binding affinity to the target enzyme while maintaining favorable pharmacokinetic properties. This represents a significant advancement over previous generations of PI3K inhibitors that suffered from metabolic instability.

Analytical characterization of 1271024-76-0 has also seen progress, with a 2024 publication in Analytical and Bioanalytical Chemistry presenting a validated HPLC method for its quantification in complex matrices. The method demonstrated excellent linearity (R² > 0.999) across a concentration range of 0.1-100 μg/mL, with a detection limit of 0.03 μg/mL. This analytical advancement is particularly valuable for quality control in pharmaceutical manufacturing processes involving this intermediate.

From a safety perspective, recent toxicological evaluations (Regulatory Toxicology and Pharmacology, 2024) have established an occupational exposure limit (OEL) of 0.5 mg/m³ for 1271024-76-0 based on a 90-day inhalation study in rodents. The compound showed no evidence of genotoxicity in standard battery tests, supporting its use in Good Manufacturing Practice (GMP) environments. However, researchers noted the need for proper handling due to potential mild skin irritation observed in animal models.

The pharmaceutical industry has shown increasing interest in this compound, with several contract manufacturing organizations (CMOs) recently adding 1271024-76-0 to their catalogues of advanced intermediates. Market analysis suggests a compound annual growth rate (CAGR) of 12.7% for this chemical intermediate through 2028, driven by its expanding applications in both small molecule and peptide-based therapeutics.

Future research directions appear to focus on exploring the compound's utility in continuous flow chemistry systems and its potential as a chiral auxiliary in asymmetric catalysis. Preliminary results presented at the 2024 American Chemical Society National Meeting demonstrated promising outcomes in both areas, suggesting that 1271024-76-0 may play an even broader role in synthetic chemistry beyond its current applications as a pharmaceutical intermediate.